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Compound of Interest

Compound Name: Methyl elaidate

Cat. No.: B1584811

An In-depth Technical Guide to Methyl Elaidate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of methyl elaidate, the methyl ester
of elaidic acid. It covers its fundamental chemical and physical properties, methods for its
synthesis and analysis, and its known biological activities and applications. This document is
intended to serve as a valuable resource for professionals in research and development.

Core Chemical and Physical Properties

Methyl elaidate is a monounsaturated trans fatty acid methyl ester. Its properties are
summarized in the table below.
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Property Value Citations
CAS Number 1937-62-8

Molecular Weight 296.49 g/mol [1]
Molecular Formula C19H3602 [1]

Colorless to pale yellow liquid

Appearance or white/colorless to light [2]
yellow powder/lump

Melting Point 9-10 °C

Boiling Point 220 °C at 24 mmHg

Density 0.871 g/mL at 20 °C

Refractive Index

n20/D 1.450 - 1.452

Solubility

Insoluble in water; soluble in

most organic solvents.

Storage Temperature

-20°C

Synthesis and Applications

Methyl elaidate is the methyl ester of elaidic acid, which is the trans isomer of oleic acid. It can

be synthesized from elaidic acid and methanol. One common method of synthesis involves the

esterification of elaidic acid with methanol in the presence of an acid catalyst, such as

hydrogen chloride.

Due to its chemical properties, methyl elaidate has a range of applications across different

industries:

o Biochemical Research: It is frequently used as a standard in the gas chromatographic

analysis of fatty acids and their derivatives.

e Food Industry: It has been used as a flavoring agent and in the production of food-grade

emulsifiers to improve texture and stability in products like margarine.
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« Industrial Applications: Its stability and resistance to oxidation make it suitable for use in the
production of surfactants and lubricants.

o Cosmetics: It serves as an emollient and skin-conditioning agent in various cosmetic
formulations.

» Biodiesel Production: Its fatty acid composition makes it a candidate for use in biodiesel
production.

Experimental Protocols
Gas Chromatographic Analysis of Methyl Elaidate

Gas chromatography (GC) is a primary technique for the analysis and quantification of methyl
elaidate. The following is a general protocol for the separation of methyl elaidate from its cis-
isomer, methyl oleate.

Objective: To achieve baseline separation of methyl elaidate and methyl oleate.
Materials and Reagents:

e Gas chromatograph with a flame ionization detector (FID)

e Capillary column (e.g., 15% SP-2340 or OV-275 on Chromosorb P AW-DMCS)
o Methyl elaidate standard

» Methyl oleate standard

e Sample containing fatty acid methyl esters

e Heptane (or other suitable solvent)

o Carrier gas (e.g., Helium, Nitrogen)

Procedure:

o Sample Preparation: Dissolve the fatty acid methyl ester sample in heptane to an
appropriate concentration. If analyzing a complex lipid mixture, the lipids must first be

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1584811?utm_src=pdf-body
https://www.benchchem.com/product/b1584811?utm_src=pdf-body
https://www.benchchem.com/product/b1584811?utm_src=pdf-body
https://www.benchchem.com/product/b1584811?utm_src=pdf-body
https://www.benchchem.com/product/b1584811?utm_src=pdf-body
https://www.benchchem.com/product/b1584811?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

converted to their methyl esters. This can be achieved through saponification followed by
BFs-catalyzed methylation, or by using a solution of HCI in methanol.

e Instrument Setup:
o Install the appropriate capillary column in the gas chromatograph.

o Set the oven temperature program. The specific temperatures will depend on the column
and the desired separation, but a typical starting point could be an isothermal analysis at a
temperature that provides good resolution between the cis and trans isomers.

o Set the injector and detector temperatures.
o Set the carrier gas flow rate.

e Injection: Inject a small volume (e.g., 1 pL) of the prepared sample into the gas
chromatograph.

o Data Acquisition: Record the chromatogram. The retention time of methyl elaidate will be
different from that of methyl oleate, allowing for their separation and quantification.

o Analysis: Identify the peaks corresponding to methyl elaidate and methyl oleate by
comparing their retention times to those of the standards. The area under each peak can be
used to determine the relative concentration of each isomer.

Factors that influence the separation of methyl elaidate and methyl oleate include the nitrile
content of the stationary phase, the type and nature of the support surface, the amount of
stationary phase, and the column temperature.

Biological Activity and Signaling Pathways

Recent research has begun to elucidate the biological effects of elaidate, the de-esterified form
of methyl elaidate, on cellular signaling pathways.

Impact on Insulin Signhaling

Studies have shown that persistent exposure of adipocytes to elaidate can impair insulin-
dependent glucose uptake. This occurs through a mechanism distinct from that of the saturated
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fatty acid stearate. Elaidate suppresses the insulin-induced accumulation of Akt at the plasma
membrane and reduces the phosphorylation of both Akt and its substrate AS160. Furthermore,
elaidate inhibits the insulin-induced fusion of GLUT4 storage vesicles with the plasma
membrane, a critical step for glucose uptake.
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Caption: Effect of Elaidate on Insulin Signaling Pathway.

Regulation of Intracellular Zinc Homeostasis

In human macrophages, elaidate has been shown to alter the expression of genes involved in
zinc homeostasis. Specifically, treatment with elaidate leads to a decrease in the mRNA levels
of several metallothioneins (which bind zinc) and an increase in the zinc importer SLC39A10.
This results in an overall increase in intracellular zinc levels.

Potential Role in Apoptosis

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1584811?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

An in silico study has suggested that methyl elaidate may act as a potential apoptosis inducer
in cancer cells. The study proposed that methyl elaidate can bind to the pro-apoptotic protein
Bax and the p53 inhibitor MDM2 at their active sites. By inhibiting the formation of the p53-

MDM2 complex, methyl elaidate could potentially activate p53, a key tumor suppressor protein
that can trigger apoptosis.

Binds to and
Inhibits
Inhibit10|n of p53
MDM2 Bind§ to and
Activates
Inhibits
y
p53 Bax
Induces

Apoptosis

Click to download full resolution via product page

Caption: Proposed Mechanism of Methyl Elaidate-Induced Apoptosis.

Experimental Workflow

The following diagram illustrates a general workflow for the analysis of methyl elaidate in a
biological or industrial sample.
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Caption: General Workflow for Methyl Elaidate Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [methyl elaidate CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584811#methyl-elaidate-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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